Cas no 856587-85-4 (Pyrazolo[1,5-a]pyrimidin-2(1H)-one,7-amino-)

• Product Name: Pyrazolo[1,5-a]pyrimidin-2(1H)-one,7-amino-
• CAS No: 856587-85-4
• MF: C₆H₆N₄O
• MW: 150.138040065765
• CID: 717560
• Update Time: 2024-01-31

Pyrazolo[1,5-a]pyrimidin-2(1H)-one,7-amino- Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrimidin-2(1H)-one,7-amino-
• Pyrazolo[1,5-a]pyrimidin-2-ol, 7-amino- (7CI)
• Pyrazolo[1,5-a]pyrimidin-2-ol, 7-amino- (7CI)
• Pyrazolo[1,5-a]pyrimidin-2(1H)-one, 7-amino-
• 7-aminopyrazolo[1,5-a]pyrimidin-2(1H)-one

• Inchi： 1S/C6H6N4O/c7-4-1-2-8-5-3-6(11)9-10(4)5/h1-3H,7H2,(H,9,11)
• InChI Key： JIRUUVRZUUVEGV-UHFFFAOYSA-N
• SMILES： C12=CC(=O)NN1C(N)=CC=N2

Computed Properties

• Exact Mass: 150.054
• Monoisotopic Mass: 150.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.7A^2

Experimental Properties

• Density: 1.74±0.1 g/cm3(Predicted)
• pka: 10.32±0.40(Predicted)